molecular formula C5H4F6LiNS2 B1261965 Carbamodithioic acid, bis(2,2,2-trifluoroethyl)-, lithium salt CAS No. 74613-66-4

Carbamodithioic acid, bis(2,2,2-trifluoroethyl)-, lithium salt

Cat. No.: B1261965
CAS No.: 74613-66-4
M. Wt: 263.2 g/mol
InChI Key: KCCXGARYAHZPIC-UHFFFAOYSA-M
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Description

Carbamodithioic acid, bis(2,2,2-trifluoroethyl)-, lithium salt, also known as this compound, is a useful research compound. Its molecular formula is C5H4F6LiNS2 and its molecular weight is 263.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

74613-66-4

Molecular Formula

C5H4F6LiNS2

Molecular Weight

263.2 g/mol

IUPAC Name

lithium;N,N-bis(2,2,2-trifluoroethyl)carbamodithioate

InChI

InChI=1S/C5H5F6NS2.Li/c6-4(7,8)1-12(3(13)14)2-5(9,10)11;/h1-2H2,(H,13,14);/q;+1/p-1

InChI Key

KCCXGARYAHZPIC-UHFFFAOYSA-M

SMILES

[Li+].C(C(F)(F)F)N(CC(F)(F)F)C(=S)[S-]

Canonical SMILES

[Li+].C(C(F)(F)F)N(CC(F)(F)F)C(=S)[S-]

Key on ui other cas no.

74613-66-4

Synonyms

is(trifluoroethyl) dithiocarbamate
bis(trifluoroethyl)carbamodithioic acid
BTCA
lithium bis(trifluoroethyl)dithiocarbamate

Origin of Product

United States

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